N-[2-(Cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide
• InChI: InChI=1S/C19H22N2O2S2/c22-18(20-8-6-14-4-2-1-3-5-14)19(23)21-11-17-10-16(13-25-17)15-7-9-24-12-15/h4,7,9-10,12-13H,1-3,5-6,8,11H2,(H,20,22)(H,21,23)
• InChI Key: HYLUNZFZGPWXDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC2=CC(=CS2)C3=CSC=C3
• Molecular Formula: C19H22N2O2S2
• Molecular Weight: 374.5 g/mol

Description

N-[2-(Cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound is a member of the oxamide family, and its unique chemical structure makes it an attractive target for research.

Mechanism of Action

The mechanism of action of N-[2-(Cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide is not fully understood. However, it is believed that this compound acts by binding to specific receptors or enzymes in the body, thereby modulating their activity. The exact binding site and mode of action of this compound are still under investigation.
Biochemical and Physiological Effects:
N-[2-(Cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can improve cognitive function and reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(Cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide in lab experiments is its high potency and selectivity. This compound has been shown to have a low toxicity profile and can be easily synthesized in large quantities. However, one of the limitations of using this compound is its complex synthesis method, which requires specialized equipment and expertise.

Future Directions

There are several future directions for research on N-[2-(Cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide. One direction is to further investigate the mechanism of action of this compound and identify its binding site(s) in the body. Another direction is to develop new analogs of this compound with improved efficacy and safety profiles. Additionally, this compound can be used to study the structure and function of specific proteins and enzymes in the body, which can lead to the development of new drugs and therapies. Finally, this compound can be used in preclinical studies to evaluate its potential as a drug candidate for various diseases.
In conclusion, N-[2-(Cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide is a chemical compound with significant potential in various fields of research. Its unique chemical structure and potent biological activity make it an attractive target for further investigation. However, more research is needed to fully understand its mechanism of action and to develop new analogs with improved therapeutic properties.

Synthesis Methods

The synthesis of N-[2-(Cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of the starting materials, which are commercially available. The next step involves the reaction of these starting materials to form the intermediate compounds. The final step involves the coupling of the intermediate compounds to form the desired product. The synthesis method is challenging, and it requires careful optimization to obtain high yields and purity of the product.

Scientific Research Applications

N-[2-(Cyclohexen-1-yl)ethyl]-N'-[(4-thiophen-3-ylthiophen-2-yl)methyl]oxamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. In pharmacology, this compound has been used to study the mechanism of action of various drugs and to develop new drugs with improved efficacy and safety profiles. In biochemistry, this compound has been used to study the structure and function of various proteins and enzymes.